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Compound of Interest

Compound Name: 2-Chloroisonicotinamide

Cat. No.: B010422 Get Quote

Abstract
This document provides a comprehensive guide to the safe handling, storage, and disposal of

2-Chloroisonicotinamide (CAS RN: 100859-84-5), a versatile heterocyclic building block used

in pharmaceutical and agrochemical research.[1] Adherence to these protocols is critical for

minimizing risks associated with skin, eye, and respiratory irritation. The following application

notes are intended for researchers, scientists, and drug development professionals to establish

a self-validating system of safety and procedural integrity within the laboratory environment.

Hazard Identification and Risk Assessment
2-Chloroisonicotinamide is a solid, typically a white to off-white crystalline powder, that

presents specific hazards requiring careful management.[1] A thorough risk assessment must

be conducted before any handling of this compound.

GHS Classification and Hazards
The primary hazards, as identified by the Globally Harmonized System (GHS), are summarized

below. This information is aggregated from multiple supplier safety data sheets.[2][3]
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Hazard Class GHS Code Signal Word Hazard Statement

Skin

Corrosion/Irritation
H315 Warning Causes skin irritation

Serious Eye

Damage/Irritation
H319 Warning

Causes serious eye

irritation

Specific Target Organ

Toxicity
H335 Warning

May cause respiratory

irritation

Data sourced from PubChem and Tokyo Chemical Industry Co., Ltd.[2][3]

Expert Insight: The hazards associated with 2-Chloroisonicotinamide are primarily irritant-

based. The fine, dusty nature of the solid powder increases the risk of inadvertent inhalation

and contact. The causality behind these hazards lies in the reactivity of the chlorinated pyridine

ring and the amide functional group, which can interact with biological macromolecules in the

skin, eyes, and respiratory tract, leading to an inflammatory response.

Toxicological Profile
While specific LD50 data for 2-Chloroisonicotinamide is not readily available in the provided

search results, its structural similarity to other pyridine derivatives suggests that it should be

handled with care to avoid systemic effects.[4] Overexposure to related compounds can cause

symptoms like nausea, headaches, and dizziness.[5] Therefore, minimizing exposure through

all routes (inhalation, dermal contact, ingestion) is paramount.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, beginning with robust engineering controls and

supplemented by appropriate PPE, is mandatory.

Primary Engineering Controls
All manipulations of 2-Chloroisonicotinamide, especially handling of the solid powder, must

be performed within a certified chemical fume hood.[4][6] The fume hood provides critical
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protection against inhalation of airborne particles and ensures that any vapors are safely

exhausted. The work area should be well-ventilated, and an emergency eyewash station and

safety shower must be accessible within a 10-second travel distance.[4]

Required Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical. The selection of appropriate

PPE is critical and non-negotiable.[5]

Protection Type Specification Rationale and Citation

Hand Protection Nitrile or Neoprene Gloves

Provides adequate protection

against incidental contact.

Latex gloves are not

recommended.[5][6] Gloves

must be inspected before use

and changed immediately if

contaminated.

Eye Protection Chemical Safety Goggles

Must be worn at all times to

protect against splashes and

airborne powder.[3]

Skin/Body Protection
Fully-Buttoned Laboratory

Coat

Protects skin and personal

clothing from contamination.[4]

Respiratory Protection N95 Dust Mask (or higher)

Recommended when handling

large quantities or if there is a

risk of dust generation outside

of a fume hood.[7]

Standard Operating Procedures & Protocols
The following protocols are designed to ensure procedural consistency and safety.

Protocol for Handling and Weighing Solid 2-
Chloroisonicotinamide
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Preparation: Before starting, ensure the chemical fume hood is operational. Don appropriate

PPE (lab coat, safety goggles, nitrile gloves).

Staging: Place a weigh boat, spatula, and the sealed container of 2-Chloroisonicotinamide
onto the analytical balance inside the fume hood.

Taring: Tare the balance with the empty weigh boat.

Dispensing: Carefully open the container. Using the spatula, gently transfer the desired

amount of powder to the weigh boat. Avoid generating dust by using slow, deliberate

movements.[8]

Sealing: Immediately and securely close the main container of 2-Chloroisonicotinamide.[6]

Documentation: Record the weight.

Cleanup: Gently wipe the spatula and any surrounding surfaces within the fume hood with a

damp cloth or paper towel to remove any residual powder. Dispose of the cleaning material

as hazardous waste.

Doffing PPE: After completing the task, remove gloves and wash hands thoroughly with soap

and water.[4][9]

Workflow for Safe Chemical Handling
The following diagram illustrates the critical workflow for safely managing 2-
Chloroisonicotinamide in a laboratory setting.

Preparation Phase Handling Phase Post-Handling Phase

1. Risk Assessment
& SDS Review

2. Don Appropriate
PPE

3. Verify Engineering
Controls (Fume Hood)

4. Handle/Weigh
in Fume Hood

5. Securely Seal
& Store Compound

6. Decontaminate
Work Area & Tools

7. Dispose of Waste
Properly

8. Doff PPE &
Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling 2-Chloroisonicotinamide.
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Storage and Waste Management
Storage Conditions
Proper storage is essential to maintain the chemical's integrity and prevent hazardous

situations.

Location: Store in a cool, dry, and well-ventilated area.[4]

Container: Keep the container tightly closed to prevent moisture absorption.[3] Some

suppliers recommend storing under an inert gas as the compound can be air-sensitive.[3]

Incompatibilities: Segregate from strong oxidizing agents, acids, and bases.[4][10]

Waste Disposal
All waste materials contaminated with 2-Chloroisonicotinamide must be treated as hazardous

waste.

Solid Waste: Collect excess solid reagent and any contaminated disposables (e.g., weigh

boats, gloves, paper towels) in a clearly labeled, sealed hazardous waste container.[4]

Liquid Waste: Solutions containing 2-Chloroisonicotinamide should be collected in a

designated, sealed, and properly labeled hazardous waste container.

Disposal Protocol: Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of down the drain.[11]

Emergency and Spill Response Protocols
Rapid and correct response to emergencies can significantly mitigate potential harm.

Personal Exposure
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes at an emergency

eyewash station, occasionally lifting the upper

and lower eyelids. Seek immediate medical

attention.[3][12]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected skin area thoroughly with

soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation persists.[3]

[12]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, begin artificial respiration. Seek

immediate medical attention.[12][13]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[14][15]

Spill Response
For minor spills within a chemical fume hood:

Alert Personnel: Notify others in the immediate area.

Containment: Wearing appropriate PPE, cover the spill with an inert absorbent material like

sand or vermiculite.[5]

Collection: Carefully sweep or scoop the absorbed material into a labeled hazardous waste

container.[8][12]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal: Dispose of all cleanup materials as hazardous waste.
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For major spills, evacuate the laboratory, alert personnel, and contact the institution's

emergency response team.

Emergency Decision Flowchart

Incident Occurs with
2-Chloroisonicotinamide

Personal Exposure?

Identify Route:
Eye, Skin, Inhalation?

Yes

Chemical Spill?

No

Flush at Eyewash
(15 min)

Eye

Remove Clothing,
Wash with Soap/Water

Skin

Move to Fresh Air

Inhalation

Seek Immediate
Medical Attention

Spill Size?

Yes

Minor Spill:
(Inside Fume Hood)

Minor

Major Spill:
(Outside Hood)

Major

Alert Area Personnel
Use Spill Kit

Decontaminate Area

Evacuate Lab
Alert Others

Call Emergency Response

Click to download full resolution via product page

Caption: Decision tree for emergency response procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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